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Compound of Interest

Compound Name: 3-Chlorophenyl isothiocyanate

Cat. No.: B1345756

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the handling and safety
precautions for 3-chlorophenyl isothiocyanate. The information is intended to support
researchers, scientists, and drug development professionals in the safe use and management
of this chemical compound.

Chemical and Physical Properties

3-Chlorophenyl isothiocyanate is a chemical intermediate used in the synthesis of various
compounds.[1] A summary of its key physical and chemical properties is presented in Table 1.

Property Value Reference(s)
Molecular Formula C7HaCINS [1112][3]
Molecular Weight 169.63 g/mol [2][31[4]

CAS Number 2392-68-9 [2][5][6]
Appearance Clear yellow liquid [3]

Boiling Point 249.5 °C at 760 mmHg [3]

Flash Point 113 °C (235.4 °F) - closed cup [3114]

Density 1.21 g/cm3 [3]
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Hazard Identification and Classification

3-Chlorophenyl isothiocyanate is classified as a hazardous substance.[5][6] It is harmful if

swallowed, in contact with skin, or if inhaled.[2][6] It also causes skin and serious eye irritation

and may cause respiratory irritation.[2][5][6] Table 2 summarizes the GHS hazard

classifications.

Hazard Class Category Hazard Statement Reference(s)
o Toxic if swallowed,
Acute Toxicity, Oral 3,4 ] 5161071
Harmful if swallowed
Toxic in contact with
Acute Toxicity, Dermal 3,4 skin, Harmful in 516171
contact with skin
Acute Toxicity, Toxic if inhaled,
: 3,4 . (51061171
Inhalation Harmful if inhaled
Causes severe skin
Skin burns and eye
: i 1B, 2 . [21[5][6]
Corrosion/Irritation damage, Causes skin
irritation
_ Causes serious eye
Serious Eye
o 1,2,2A damage, Causes [2][5][6]
Damage/Eye Irritation ) S
serious eye irritation
May cause allergy or
Respiratory 1 asthma symptoms or 5116]
Sensitization breathing difficulties if
inhaled
Specific target organ ]
o _ May cause respiratory
toxicity — single 3 T [2][5][6]
irritation
exposure
First Aid Measures
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In case of exposure to 3-chlorophenyl isothiocyanate, immediate medical attention is
required.[5][9] The following first aid measures should be taken:

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[5][6] If breathing is difficult, give oxygen.[7] If not breathing, give artificial
respiration.[7] Call a poison center or doctor immediately.[5][9]

o Skin Contact: Immediately remove all contaminated clothing.[6][7] Wash the affected area
with plenty of soap and water.[5][7] If skin irritation occurs, get medical advice/attention.[5][6]

o Eye Contact: Rinse cautiously with water for several minutes.[5][6] Remove contact lenses, if
present and easy to do.[5][6] Continue rinsing for at least 15 minutes.[5] Immediately call a
poison center or doctor.[5]

 Ingestion: Rinse mouth.[5][6] Do NOT induce vomiting.[7] Immediately call a poison center or
doctor.[5][9]

Handling and Storage
Safe Handling

When handling 3-chlorophenyl isothiocyanate, it is crucial to use personal protective
equipment (PPE) and work in a well-ventilated area, such as under a chemical fume hood.[6]
[10] Avoid breathing dust, fume, gas, mist, vapors, or spray.[5][6] Do not get in eyes, on skin, or
on clothing.[5][11] Wash hands thoroughly after handling.[5][6]

Storage Conditions

Store in a cool, dry, and well-ventilated place.[10] Keep the container tightly closed.[5] It is
recommended to store this chemical under an inert atmosphere and keep it refrigerated.[5][8]
3-Chlorophenyl isothiocyanate is moisture-sensitive.[6][10] Incompatible materials include
acids, strong oxidizing agents, strong bases, alcohols, and amines.[5][11]

Exposure Controls and Personal Protection
Engineering Controls

Ensure adequate ventilation, especially in confined areas.[8] Eyewash stations and safety
showers should be close to the workstation location.[5][8]
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Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[5] Use a face shield
where splashing is possible.

o Skin Protection: Wear appropriate chemical-resistant gloves.[6] Wear protective clothing to
prevent skin contact.[6]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[5]

Accidental Release Measures

In the event of a spill, ensure adequate ventilation and remove all sources of ignition.[7]
Evacuate personnel to a safe area.[7] Use personal protective equipment.[7] Absorb the spill
with inert material (e.g., sand, silica gel, acid binder, universal binder, sawdust) and place it in a
suitable, closed container for disposal.[5] Prevent further leakage or spillage if safe to do so.
[10] Do not let the product enter drains.[10]

Stability and Reactivity

3-Chlorophenyl isothiocyanate is stable under recommended storage conditions.[5]
However, it is sensitive to moisture.[6] Hazardous decomposition products include carbon
oxides, nitrogen oxides (NOx), sulfur oxides, and hydrogen chloride gas.[5][6] Avoid exposure
to excess heat, incompatible products, and moist air or water.[5]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Dispose
of contents/container to an approved waste disposal plant.[5] Do not mix with other waste.
Handle uncleaned containers as you would the product itself.[10]

Experimental Workflow and Logical Relationships

The following diagrams illustrate a safe handling workflow and a generalized view of potential
toxicity pathways for 3-chlorophenyl isothiocyanate.
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Caption: Safe handling workflow for 3-chlorophenyl isothiocyanate.
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Caption: Generalized toxicity pathway for an irritant and toxic chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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